Cas no 149981-25-9 (1-Allyl-3,7-dimethyl-8-sulfophenylxanthine sodium salt)

1-Allyl-3,7-dimethyl-8-sulfophenylxanthine sodium salt Properties

Names and Identifiers

• Benzenesulfonic acid,4-[2,3,6,7-tetrahydro-3,7-dimethyl-2,6-dioxo-1-(2-propen-1-yl)-1H-purin-8-yl]-
• 1-Allyl-3,7-dimethyl-8-p-sulfophenylxanthine Sodium Salt
• 1-Allyl-3,7-dimethyl-8-sulfophenylxanthine
• 4-(3,7-dimethyl-2,6-dioxo-1-prop-2-enylpurin-8-yl)benzenesulfonic acid
• 1-Allyl-3,7-dimethyl-8-sulfophenylxanthine sodium salt
• 4-[2,3,6,7-Tetrahydro-3,7-diMethyl-2,6-dioxo-1-(2-propenyl)-1H-purin-8-yl]benzenesulfonic Acid
• SR-01000075197-1
• 1-Allyl-3,7-dimethyl-8-sulfophenylxanthine, solid
• 149981-25-9
• FT-0607306
• NCGC00260772-01
• Tox21_500087
• 4-(5-NONYL)-PYRIDINEN-OXIDE
• SR-01000075197
• HMS3260A16
• NCGC00015008-04
• NCGC00015008-06
• NCGC00093591-03
• EU-0100087
• MFCD00083167
• SDCCGSBI-0050075.P002
• NCGC00015008-01
• LP00087
• DTXSID80274303
• CCG-204182
• NCGC00015008-05
• SMR000326878
• 1-Allyl-3,7-dimethyl-8-p-sulfophenylxanthine
• NCGC00015008-02
• PD015456
• NCGC00093591-01
• CHEMBL88584
• BDBM50045344
• AKOS015911418
• Lopac0_000087
• Lopac-A-145
• MLS000860020
• NCGC00015008-03
• SCHEMBL1319913
• HMS2235D11
• NCGC00093591-02
• HMS3371E10
• 4-(1-Allyl-3,7-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)-benzenesulfonic acid
• 1-ALLYL-3,7-DIMETHYL-8-P-SULFOPHENYLXANTHINE, SODIUM SALT
• 4-[2,3,6,7-Tetrahydro-3,7-dimethyl-2,6-dioxo-1-(2-propen-1-yl)-1H-purin-8-yl]-benzenesulfonic acid
• 4-(1-allyl-3,7-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1h-purin-8-yl)benzenesulfonic acid
• DB-228994
• BENZENESULFONIC ACID,4-[2,3,6,7-TETRAHYDRO-3,7-DIMETHYL-2,6-DIOXO-1-(2-PROPEN-1-YL)-1H-PURIN-8-YL]-
• +Expand

• InChIKey： CDMZOKMMANFJMU-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16N4O5S/c1-4-9-20-15(21)12-14(19(3)16(20)22)17-13(18(12)2)10-5-7-11(8-6-10)26(23,24)25/h4-8H,1,9H2,2-3H3,(H,23,24,25)
• SMILES： CN1C2=C(N(C)C(C3C=CC(S(O)(=O)=O)=CC=3)=N2)C(=O)N(CC=C)C1=O

Computed Properties

• Exact Mass: 376.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 376.08414080g/mol
• Heavy Atom Count: 26
• Complexity: 698
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• LogP: 1.61420
• PSA: 124.57000
• Melting Point: >300°C
• Solubility: H2O: soluble
• Stability/Shelf Life: Store tightly sealed at RT